Cas no 1192189-66-4 (4-({[(benzyloxy)carbonyl]amino}methyl)-1-[(tert-butoxy)carbonyl]piperidine-4-carboxylic acid)

• Product Name: 4-({[(benzyloxy)carbonyl]amino}methyl)-1-[(tert-butoxy)carbonyl]piperidine-4-carboxylic acid
• CAS No: 1192189-66-4
• MF: C₂₀H₂₈N₂O₆
• MW: 392.446125984192
• CID: 5177079
• PubChem ID: 67036872
• Update Time: 2025-11-06

4-({[(benzyloxy)carbonyl]amino}methyl)-1-[(tert-butoxy)carbonyl]piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-((((Benzyloxy)carbonyl)amino)methyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid
• starbld0040298
• E88492
• 4-((benzyloxycarbonylamino)methyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid
• 4-({[(benzyloxy)carbonyl]amino}methyl)-1-[(tert-butoxy)carbonyl]piperidine-4-carboxylic acid
• JGYXGJTYLWHYOY-UHFFFAOYSA-N
• CS-0310668
• SCHEMBL1446859
• 1-[(2-methylpropan-2-yl)oxycarbonyl]-4-(phenylmethoxycarbonylaminomethyl)piperidine-4-carboxylic acid
• PS-20311
• SY324051
• MFCD22989164
• EN300-1083648
• 1192189-66-4
• 1-Boc-4-(Cbz-aminomethyl)-piperidine-4-carboxylic Acid
• 1-Boc-4-[(Cbz-amino)methyl]piperidine-4-carboxylic Acid
• 4-({[(benzyloxy)carbonyl]amino}methyl)-1-(tert-butoxycarbonyl)piperidine-4-carboxylic acid

• Inchi： 1S/C20H28N2O6/c1-19(2,3)28-18(26)22-11-9-20(10-12-22,16(23)24)14-21-17(25)27-13-15-7-5-4-6-8-15/h4-8H,9-14H2,1-3H3,(H,21,25)(H,23,24)
• InChI Key： JGYXGJTYLWHYOY-UHFFFAOYSA-N
• SMILES： OC(C1(CNC(=O)OCC2C=CC=CC=2)CCN(C(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Exact Mass: 392.19473662g/mol
• Monoisotopic Mass: 392.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 105

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 4-({[(benzyloxy)carbonyl]amino}methyl)-1-[(tert-butoxy)carbonyl]piperidine-4-carboxylic acid

4-({[(Benzyloxy)Carbonyl]Amino}Methyl)-1-[(tert-Butoxy)Carbonyl]Piperidine-4-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1192189-66-4, known as 4-({[(benzyloxy)carbonyl]amino}methyl)-1-[(tert-butoxy)carbonyl]piperidine-4-carboxylic acid, is a complex organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug delivery systems and bioactive materials.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry, particularly in the development of bioactive compounds with enhanced pharmacokinetic properties. The benzyloxy and tert-butoxy carbonyl groups present in this molecule play a crucial role in modulating its solubility, stability, and bioavailability. These functional groups are also pivotal in enabling the molecule to interact with biological targets, such as enzymes and receptors, making it a valuable candidate for drug design.

One of the most notable advancements involving this compound is its application in the synthesis of bioconjugates for targeted drug delivery. Researchers have successfully utilized its structure to create molecules that can specifically bind to cancer cells, thereby enhancing the efficacy of anticancer therapies while minimizing side effects. This approach leverages the amino and carboxylic acid functionalities of the compound to form stable linkages with therapeutic agents and targeting ligands.

Moreover, the tert-butoxy carbonyl (Boc) group has been extensively studied for its role in peptide synthesis and protection-deprotection strategies. The presence of this group in the compound facilitates controlled release mechanisms, which are critical in sustained-release drug delivery systems. Recent breakthroughs in this area have demonstrated how such groups can be engineered to respond to specific stimuli, such as pH or temperature, further expanding the versatility of this compound.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitutions and coupling reactions. The use of benzyloxy carbonyl (Cbz) protecting groups during synthesis ensures high yields and purity, which are essential for downstream applications. Innovations in catalytic methods and green chemistry have also contributed to more efficient and environmentally friendly production processes for this compound.

The structural complexity of 4-({[(benzyloxy)carbonyl]amino}methyl)-1-[(tert-butoxy)carbonyl]piperidine-4-carboxylic acid makes it an ideal candidate for studying molecular recognition and self-assembly phenomena. Recent experiments have shown that this compound can form supramolecular assemblies with other biomolecules, opening new avenues for research into nanotechnology and biotechnology applications.

Another significant aspect of this compound is its role in peptide-based vaccines and immunotherapies. The ability to modify its structure allows researchers to create vaccines with enhanced immunogenicity and reduced toxicity. By incorporating this compound into vaccine formulations, scientists aim to develop more effective treatments for infectious diseases and cancer.

Furthermore, the integration of computational chemistry tools has provided deeper insights into the electronic properties and conformational dynamics of this molecule. Advanced simulations have revealed how the spatial arrangement of functional groups influences its interactions with biological systems, paving the way for rational drug design.

In conclusion, 4-({[(benzyloxy)carbonyl]amino}methyl)-1-[(tert-butoxy)carbonyl]piperidine-4-carboxylic acid stands out as a versatile molecule with immense potential across multiple disciplines. Its unique structure, combined with cutting-edge research advancements, positions it as a key player in the development of innovative therapeutic agents and advanced materials.